Cas no 502657-04-7 (1H-1,2,4-Triazole, 1-[4-(2-propynyloxy)phenyl]-)

• Product Name: 1H-1,2,4-Triazole, 1-[4-(2-propynyloxy)phenyl]-
• CAS No: 502657-04-7
• MF: C₁₁H₉N₃O
• MW: 199.208661794662
• CID: 1563871
• Update Time: 2024-08-24

1H-1,2,4-Triazole, 1-[4-(2-propynyloxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole, 1-[4-(2-propynyloxy)phenyl]-
• 1H-1,2,4-Triazole, 1-[4-(2-propyn-1-yloxy)phenyl]-

• Inchi： 1S/C11H9N3O/c1-2-7-15-11-5-3-10(4-6-11)14-9-12-8-13-14/h1,3-6,8-9H,7H2
• InChI Key： LEDBNNOCEJDBJO-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(OCC#C)C=C2)C=NC=N1

Computed Properties

• Exact Mass: 199.07467

Experimental Properties

• Density: 1.11±0.1 g/cm3(Predicted)
• Boiling Point: 379.1±52.0 °C(Predicted)
• PSA: 39.94
• pka: 2.47±0.10(Predicted)